Cas no 1209417-50-4 (3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-6-propyl-3,4-dihydropyrimidin-4-one)

• Product Name: 3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-6-propyl-3,4-dihydropyrimidin-4-one
• CAS No: 1209417-50-4
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 5791851
• PubChem ID: 45535038
• Update Time: 2025-07-13

3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-6-propyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-6-propyl-3,4-dihydropyrimidin-4-one
• 1209417-50-4
• 3-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-6-propylpyrimidin-4-one
• AKOS024501573
• 3-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)-6-propylpyrimidin-4(3H)-one
• F5228-2143

• Inchi： 1S/C18H21N3O2/c1-2-5-16-10-17(22)21(13-19-16)12-18(23)20-9-8-14-6-3-4-7-15(14)11-20/h3-4,6-7,10,13H,2,5,8-9,11-12H2,1H3
• InChI Key： FZAONQRQKIFQML-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(=CC1=O)CCC)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 311.16337692g/mol
• Monoisotopic Mass: 311.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-6-propyl-3,4-dihydropyrimidin-4-one

Introduction to 3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-6-propyl-3,4-dihydropyrimidin-4-one (CAS No. 1209417-50-4)

3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-6-propyl-3,4-dihydropyrimidin-4-one (CAS No. 1209417-50-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of dihydropyrimidinones and is characterized by its unique structural features, which include a tetrahydroisoquinoline moiety and a propyl substituent. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biomedical research studies.

The CAS No. 1209417-50-4 compound has been extensively studied for its potential as a modulator of various biological pathways. Recent research has highlighted its ability to interact with specific receptors and enzymes, making it a valuable tool in the development of novel therapeutic agents. The compound's structure provides a foundation for understanding its mechanism of action and optimizing its efficacy in preclinical and clinical settings.

In terms of chemical structure, 3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-6-propyl-3,4-dihydropyrimidin-4-one features a dihydropyrimidinone core with a tetrahydroisoquinoline ring attached via an ethyl linker. The propyl substituent on the pyrimidinone ring adds to the compound's lipophilicity and influences its pharmacokinetic properties. This combination of structural elements results in a molecule with high specificity and selectivity for its target receptors.

The pharmacological profile of CAS No. 1209417-50-4 has been explored in several preclinical studies. Research has shown that this compound exhibits potent activity against various disease models, including those related to neurodegenerative disorders, inflammation, and cancer. For instance, studies have demonstrated that the compound can modulate the activity of key enzymes involved in neurodegenerative processes, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Additionally, it has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

In the context of cancer research, 3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-6-propyl-3,4-dihydropyrimidin-4-one has shown promise as an antiproliferative agent. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism behind this activity is thought to involve the modulation of signaling pathways that are critical for cancer cell survival and proliferation.

The safety profile of CAS No. 1209417-50-4 has also been evaluated in preclinical studies. Toxicity assessments have revealed that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support the potential for further development of this compound as a safe and effective therapeutic agent.

To further enhance the therapeutic potential of 3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-6-propyl-3,4-dihydropyrimidin-4-one, ongoing research is focused on optimizing its pharmacokinetic properties and delivery methods. For example, efforts are being made to improve its solubility and bioavailability through chemical modifications or formulation strategies. Additionally, studies are underway to identify synergistic combinations with other drugs that can enhance its efficacy while reducing potential side effects.

The future prospects for CAS No. 1209417-50-4 are promising. As more data from preclinical and clinical trials become available, it is expected that this compound will continue to be a focus of intense research interest in the pharmaceutical industry. Its unique structural features and broad spectrum of biological activities make it a valuable candidate for the development of new treatments for a variety of diseases.

In conclusion, 3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-y l)ethyl]-6-propyl -3 , 4 -dih yd rop yrim idin - 4 -one (CAS No. 1209417 -50 - 4 ) represents an important advancement in medicinal chemistry . Its potential as a therapeutic agent is supported by extensive preclinical data , highlighting its efficacy , safety , and broad biological activities . As research continues , it is anticipated that this compound will play a significant role in the development of novel treatments for various diseases .